Cas no 40340-41-8 (5-(Chloromethyl)-3-methylisoxazole)

5-(Chloromethyl)-3-methylisoxazole structure
40340-41-8 structure
Product Name:5-(Chloromethyl)-3-methylisoxazole
CAS No:40340-41-8
MF:C5H6ClNO
MW:131.560240268707
MDL:MFCD07687105
CID:334202
PubChem ID:7131496
Update Time:2025-04-19

5-(Chloromethyl)-3-methylisoxazole Chemical and Physical Properties

Names and Identifiers

    • 5-(Chloromethyl)-3-methylisoxazole
    • 5-(chloromethyl)-3-methyl-1,2-oxazole
    • Isoxazole,5-(chloromethyl)-3-methyl-
    • DTXSID30427923
    • 40340-41-8
    • MFCD07687105
    • J-516324
    • Z119990894
    • AB42093
    • 3-methyl-5-chloromethylisoxazole
    • E87529
    • 5-chloromethyl-3-methyl-1,2-oxazole
    • AKOS005172459
    • CS-0085295
    • EN300-15253
    • SCHEMBL1578634
    • BS-12882
    • ZWBJJNWJUXXFNP-UHFFFAOYSA-N
    • FT-0679631
    • 5-chloromethyl-3-methylisoxazole
    • BB 0259378
    • ISOXAZOLE, 5-(CHLOROMETHYL)-3-METHYL-
    • 5-Chloromethyl-3-methyl-isoxazole
    • 5-(Chloromethyl)-3-methyl-isoxazole
    • ALBB-009858
    • DB-069991
    • STK506108
    • MDL: MFCD07687105
    • Inchi: 1S/C5H6ClNO/c1-4-2-5(3-6)8-7-4/h2H,3H2,1H3
    • InChI Key: ZWBJJNWJUXXFNP-UHFFFAOYSA-N
    • SMILES: ClCC1=CC(C)=NO1

Computed Properties

  • Exact Mass: 131.01400
  • Monoisotopic Mass: 131.0137915g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 78.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.03000
  • LogP: 1.72180

5-(Chloromethyl)-3-methylisoxazole Security Information

  • HazardClass:IRRITANT

5-(Chloromethyl)-3-methylisoxazole Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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